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Compound of Interest

Compound Name: Fenthion

Cat. No.: B1672539

This document provides an in-depth technical overview of the synthesis of Fenthion, an
organothiophosphate insecticide, from its precursor 4-methylmercapto-m-cresol. The guide is
intended for researchers, scientists, and professionals in drug development and agrochemical
synthesis, offering detailed experimental protocols, quantitative data, and process
visualizations.

Overview of the Synthetic Pathway

Fenthion, with the IUPAC name O,0-Dimethyl O-[3-methyl-4-(methylsulfanyl)phenyl]
phosphorothioate, is synthesized through a two-stage process. The first stage involves the
synthesis of the key intermediate, 4-methylmercapto-m-cresol. The second stage is the
condensation of this intermediate with dimethyl phosphorochloridothioate to yield the final
product, Fenthion.
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Stage 1: Precursor Synthesis
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4-methylmercapto-m-cresol Dimethyl Phosphorochloridothioate
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Click to download full resolution via product page

Figure 1: Overall synthetic pathway for Fenthion.

Experimental Protocols
Stage 1: Synthesis of 4-methylmercapto-m-cresol

The synthesis of 4-methylmercapto-m-cresol is achieved through the reaction of m-cresol with
dimethyl disulfide, typically using a strong acid as a catalyst.[1]

Materials:
e m-Cresol
o Dimethyl disulfide

¢ Sulfuric acid (95%)
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e Sodium carbonate solution (10%)

o Water

Procedure:

o Charge the reaction vessel with m-cresol and dimethyl disulfide.
e Begin stirring the mixture and cool the reactor to 0°C.

e Slowly add concentrated sulfuric acid dropwise over approximately 1 hour, ensuring the
reaction temperature is maintained below 5°C.

 After the addition is complete, maintain the reaction mixture at a temperature below 5°C for
an additional 3 hours.

¢ Allow the mixture to stand, leading to the separation of layers.
o Separate the organic layer and neutralize it with a 10% sodium carbonate solution.
o Wash the organic layer with water until the pH is between 7 and 8.

o Perform distillation under reduced pressure to remove any unreacted m-cresol and dimethyl
disulfide. The remaining material is the 4-methylmercapto-m-cresol product.[1]

Stage 2: Synthesis of Fenthion

The final step in the synthesis is the condensation of 4-methylmercapto-m-cresol with dimethyl
phosphorochloridothioate.[2][3] This reaction is typically performed in the presence of an acid
scavenger to neutralize the hydrochloric acid byproduct.[4]

Materials:
e 4-methylmercapto-m-cresol
o Dimethyl phosphorochloridothioate

e Anhydrous organic solvent (e.g., Toluene, Dichloromethane)
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» Acid scavenger (e.g., Triethylamine)
Procedure:

o Dissolve 4-methylmercapto-m-cresol in an anhydrous organic solvent such as toluene within
the reaction vessel.

e Add the acid scavenger, for example, triethylamine, to the mixture.

o Under controlled temperature conditions, add dimethyl phosphorochloridothioate to the
solution.

e Maintain the reaction under controlled temperatures with continuous stirring to ensure
completion.

o Upon completion, the reaction mixture can be washed and purified to isolate Fenthion.[4]
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Stage 1: Precursor Synthesis
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Figure 2: General experimental workflow for Fenthion synthesis.
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BENGHE

Data Presentation

The following tables summarize the key chemical properties and available reaction data for the

synthesis of Fenthion and its precursor.

Table 1. Physicochemical Properties of Key Compounds

IUPAC CAS Molecular Molar Mass
Compound Appearance
Name Number Formula (g/mol)
4- 3-Methyl-4- Colorless
methylmerca (methylthio)p 3120-74-9 CsH100S 154.23 needle-like
pto-m-cresol henol crystals[1]
0O,0-Dimethyl
O-[3-methyl-
4 Colorless,
. nearly
Fenthion (methylsulfan ~ 55-38-9 C10H1503PS2  278.33
hphenyl] odorless
en
yopneny _ liquid[2]
phosphorothi
oate
Table 2: Reaction Conditions and Yields
: Key
Reaction Temperatur . Reported
Reactants Reagents/S Time .
Stage e Yield
olvents
m-Cresol, Not specified
Precursor ) ) ) ) .
) Dimethyl Sulfuric acid <5°C ~4 hours in reviewed
Synthesis o ]
disulfide literature
4-
methylmerca Toluene or ) )
] ) High yield
Fenthion pto-m-cresol, Dichlorometh - ]
) ] Controlled Not specified and purity are
Synthesis Dimethyl ane, ]
] ) achievable[4]
phosphorochl  Triethylamine
oridothioate
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Note: Specific quantitative yield data for these industrial processes are often proprietary and
not widely available in public-domain literature. The conditions provided are based on
established chemical principles for these reaction types.

Conclusion

The synthesis of Fenthion from 4-methylmercapto-m-cresol is a well-established chemical
process. The successful and high-yield production of Fenthion relies on the careful control of
reaction conditions, particularly temperature, and the effective neutralization of byproducts. The
provided protocols and diagrams offer a foundational understanding for laboratory-scale
synthesis and further process development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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